Cas no 1160260-64-9 (2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride)

• Product Name: 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride
• CAS No: 1160260-64-9
• MF: C₁₄H₉BrCl₂O₂
• MW: 360.030061483383
• MDL: MFCD12198028
• CID: 4682444
• Update Time: 2025-05-25

2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-BROMOBENZYL)OXY]-5-CHLOROBENZOYL CHLORIDE
• 2-((3-Bromobenzyl)oxy)-5-chlorobenzoyl chloride
• STL508874
• BBL037191
• 2-[(3-bromophenyl)methoxy]-5-chlorobenzoyl chloride
• benzoyl chloride, 2-[(3-bromophenyl)methoxy]-5-chloro-
• 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride

• MDL： MFCD12198028
• Inchi： 1S/C14H9BrCl2O2/c15-10-3-1-2-9(6-10)8-19-13-5-4-11(16)7-12(13)14(17)18/h1-7H,8H2
• InChI Key： CHRMJXIZAHMNLM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COC1C=CC(=CC=1C(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Topological Polar Surface Area: 26.3

Additional information on 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride

Recent Advances in the Application of 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride (CAS: 1160260-64-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride (CAS: 1160260-64-9) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This aromatic acyl chloride derivative has demonstrated significant utility in the development of novel bioactive molecules, particularly in the areas of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role as a versatile building block for the synthesis of complex molecular architectures with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride as a key intermediate to introduce both the halogenated benzyloxy group and the reactive acyl chloride moiety, which were essential for subsequent coupling reactions with various amine derivatives. The resulting compounds showed promising activity against B-cell malignancies in preclinical models.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of new quinolone derivatives using this compound as a starting material. The bromo and chloro substituents on the aromatic rings provided excellent handles for further functionalization through cross-coupling reactions, enabling the rapid generation of diverse analogs for structure-activity relationship studies. Several derivatives exhibited potent activity against drug-resistant bacterial strains, with MIC values in the low micromolar range.

The chemical reactivity of 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride has also been investigated in several methodological studies. A 2023 paper in Organic Process Research & Development detailed optimized conditions for its large-scale synthesis and handling, addressing challenges related to its moisture sensitivity and thermal stability. The authors reported a improved yield of 78% using a modified Schotten-Baumann reaction under carefully controlled pH conditions.

From a safety and handling perspective, recent toxicological studies have provided important data on this compound. A 2024 report in Chemical Research in Toxicology characterized its acute toxicity profile and recommended appropriate personal protective equipment for laboratory handling. The study noted that while the compound shows moderate skin and eye irritation potential, proper containment measures can effectively mitigate these risks in research settings.

Looking forward, the unique structural features of 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride continue to attract interest in drug discovery. Several patent applications filed in 2024 describe its use in the synthesis of potential therapeutics for inflammatory diseases and certain cancers. The simultaneous presence of reactive halogen atoms and the acyl chloride group makes this compound particularly valuable for parallel synthesis approaches in medicinal chemistry.

In conclusion, recent research has established 2-(3-Bromobenzyl)oxy-5-chlorobenzoyl Chloride (CAS: 1160260-64-9) as a valuable synthetic intermediate with diverse applications in pharmaceutical development. Its utility spans multiple therapeutic areas, and ongoing studies continue to explore new applications in chemical biology and drug discovery. The compound's commercial availability and well-characterized reactivity profile suggest it will remain an important tool for medicinal chemists in the coming years.